BMX-IN-1

• CAS No.: 1431525-23-3
• Product Name: BMX-IN-1
• Molecular Formula: C29H24N4O4S
• Molecular Weight: 524.595
• IUPAC Name: N-[5-[9-[4-(methanesulfonamido)phenyl]-2-oxobenzo[h][1,6]naphthyridin-1-yl]-2-methylphenyl]prop-2-enamide
• Standard InChI: InChI=1S/C29H24N4O4S/c1-4-27(34)31-26-16-23(12-5-18(26)2)33-28(35)14-9-21-17-30-25-13-8-20(15-24(25)29(21)33)19-6-10-22(11-7-19)32-38(3,36)37/h4-17,32H,1H2,2-3H3,(H,31,34)
• Standard InChIKey: SFMJNHNUOVADRW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C=CC3=CN=C4C=CC(=CC4=C32)C5=CC=C(C=C5)NS(=O)(=O)C)NC(=O)C=C
• Appearance: Solid powder
• Description: BMX-IN-1 is a selective irreversible BMX inhibitor for prostate cancer. BMX-IN-1 can covalently modifies Cys496. BMX-IN-1 inhibits the proliferation of Tel-BMX-transformed Ba/F3 cells at two digit nanomolar concentrations but requires single digit micromolar concentrations to inhibit the proliferation of prostate cancer cell lines. MK2206, is able to potentiate BMX inhibitor's antiproliferation efficacy against prostate cancer cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BMX-IN-1; BMX-IN1; BMX-IN 1.
• Reference: 1: Liu F, Zhang X, Weisberg E, Chen S, Hur W, Wu H, Zhao Z, Wang W, Mao M, Cai C,
• PubChem Compound: 71576693
• Last Modified: Nov 11 2021